Cas no 69472-19-1 (Disperse Orange 33)

• Product Name: Disperse Orange 33
• CAS No: 69472-19-1
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 58979
• PubChem ID: 50576
• Update Time: 2025-04-18

Disperse Orange 33 Chemical and Physical Properties

Names and Identifiers

• Disperse Orange 33
• 3-[Butyl[4-[(4-nitrophenyl)azo]phenyl]amino]propiononitrile
• 3-[N-butyl-4-[(4-nitrophenyl)diazenyl]anilino]propanenitrile
• C.I. DISPERSE ORANGE 33 PRESS CAKE
• 3-(Butyl(4-((4-nitrophenyl)azo)phenyl)amino)propiononitrile
• EINECS 274-016-3
• Propanenitrile,3-(butyl(4-((4-nitrophenyl)azo)phenyl)amino)
• Propanenitrile,3-(butyl(4-(2-(4-nitrophenyl)diazenyl)phenyl)amino)
• 3-[butyl[4-[(4-nitrophenyl)azo]phenyl]amino]-propanenitril
• 69472-19-1
• SCHEMBL13475230
• Propanenitrile, 3-(butyl(4-((4-nitrophenyl)azo)phenyl)amino)-
• DTXSID70872054
• SCHEMBL18179608
• Propanenitrile, 3-(butyl(4-(2-(4-nitrophenyl)diazenyl)phenyl)amino)-
• C.I. Disperse orange 33
• SCHEMBL12955087
• Propanenitrile, 3-[butyl[4-[(4-nitrophenyl)azo]phenyl]amino]-
• W-111387
• NS00061966

• Inchi： 1S/C19H21N5O2/c1-2-3-14-23(15-4-13-20)18-9-5-16(6-10-18)21-22-17-7-11-19(12-8-17)24(25)26/h5-12H,2-4,14-15H2,1H3/b22-21+
• InChI Key： MVKMKUHSGHKEDT-QURGRASLSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(CCC#N)CCCC)=O

Computed Properties

• Exact Mass: 351.17000
• Monoisotopic Mass: 351.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.2379 (rough estimate)
• Melting Point: 118°C
• Boiling Point: 485.21°C (rough estimate)
• Refractive Index: 1.7600 (estimate)
• PSA: 97.57000
• LogP: 6.05358